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Introduction: Tellurium-132 (132Te) is a significant radioisotope, primarily known as a fission
product in nuclear reactors and nuclear weapons testing. Its relatively short half-life and the
radioactive nature of its daughter product, lodine-132, make it of considerable interest in
nuclear medicine, environmental monitoring, and safety assessments for nuclear facilities. For
instance, 132Te has been identified as the third-largest radionuclide release during the
Fukushima Daiichi Nuclear Power Plant accident, contributing to radiation dose in the early
stages of the event[1]. This guide provides a comprehensive technical overview of the nuclear
decay properties of Tellurium-132, its decay scheme, and the experimental methodologies
used to characterize it.

Quantitative Data Summary

The fundamental nuclear and decay properties of Tellurium-132 are summarized in the table
below. These values are compiled from various nuclear data sources.
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Property Value Units
Half-Life (T%2) 3.204 £ 0.013 Days
78.2 Hours

Decay Mode Beta minus (37) 100%
Daughter Nuclide lodine-132 (132])

Decay Energy (Q-value) 0.493-0.518 MeV
Spin and Parity 0+

Antimony-132 (132Sb),
Californium-252 (252Cf)

Parent Nuclides

Atomic Mass 131.9085 u

Data sourced from references[2][3][4][5][6].

Decay Scheme of Tellurium-132

Tellurium-132 decays exclusively via beta minus (3~) emission. In this process, a neutron
within the 132Te nucleus is converted into a proton, releasing an electron (beta particle) and an
electron antineutrino. This transformation increases the atomic number by one, transmuting
Tellurium (Z=52) into lodine (Z=53), while the mass number remains 132.

The decay does not proceed directly to the ground state of its daughter, lodine-132. Instead,
the beta decay of 132Te populates an excited nuclear level of 132[[7]. This excited state is highly
unstable and rapidly de-excites to the 32| ground state through a cascade of gamma-ray
emissions[7].

The daughter nuclide, lodine-132, is also radioactive, with a half-life of approximately 2.30
hours[3]. It subsequently undergoes its own beta decay, transforming into the stable nuclide
Xenon-132 (132Xe). This sequential decay is a critical consideration in applications and risk
assessments involving *32Te.
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Caption: Decay chain of Tellurium-132 to stable Xenon-132.

Experimental Protocols

The characterization of 132Te's decay properties relies on established nuclear physics
techniques. The primary methods involve radiation spectrometry and coincidence counting.

Half-Life Determination

The half-life of 132Te is determined by measuring the decrease in its activity over a period of
time.

e Source Preparation: A sample of 132Te is first isolated. This can be achieved through the
chemical separation of tellurium from fission products or by producing it via neutron
activation of a stable tellurium isotope. For high-precision measurements, mass separation is
employed to ensure the isotopic purity of the source[8].

o Activity Measurement: The activity of the 132Te sample is measured at regular intervals using
a high-resolution gamma-ray spectrometer, typically a High-Purity Germanium (HPGe)
detector. The spectrometer does not detect the beta particles from 132Te directly but
measures the characteristic gamma rays emitted by its daughter, 132|, as it de-excites. Since
132] (T%2 = 2.30 h) is in transient equilibrium with its parent 132Te (T%2 = 3.204 d), the decay
rate of the parent can be determined by observing the daughter's gamma emissions.
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o Data Analysis: The count rate of a specific gamma-ray peak is recorded over time. The
natural logarithm of the count rate is plotted against time. The data points form a straight line,
and the slope of this line is equal to the negative of the decay constant (A). The half-life (T%2)
is then calculated using the formula: T% = In(2) / A.

Decay Energy (Q-value) Measurement

Determining the total energy released in the decay (Q-value) requires measuring the energy of
the emitted beta particles.

e Beta-Gamma (3-y) Coincidence Spectroscopy: This is a powerful method used to
reconstruct the decay scheme and measure beta endpoint energies[8].

o Experimental Setup: The setup involves a beta detector (e.g., a plastic scintillator or silicon
detector) and a gamma detector (e.g., HPGe detector) positioned close to the 132Te
source. The electronic signals from both detectors are processed through a coincidence
circuit, which records events only when a beta particle and a gamma ray are detected
within a very short time window of each other.

o Methodology: By "gating" on a specific gamma-ray peak detected by the HPGe detector,
one can isolate the beta spectrum that directly feeds the nuclear level from which that
gamma ray is emitted. The endpoint of this beta spectrum is then measured. The total
decay energy (Qp) is the sum of the beta endpoint energy and the energy of the
corresponding excited level in the daughter nucleus. This technique is crucial for mapping
the energy levels in 132| that are populated by the decay of 132Te[8].

The experimental workflow for these measurements is outlined in the diagram below.
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Caption: Workflow for experimental determination of 132Te properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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